molecular formula C9H13ClO2 B8382205 Cyclobut-1-enecarboxylic acid 4-chloro-butyl ester

Cyclobut-1-enecarboxylic acid 4-chloro-butyl ester

Cat. No. B8382205
M. Wt: 188.65 g/mol
InChI Key: BCAMGEBNHZETHS-UHFFFAOYSA-N
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Description

Cyclobut-1-enecarboxylic acid 4-chloro-butyl ester is a useful research compound. Its molecular formula is C9H13ClO2 and its molecular weight is 188.65 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C9H13ClO2

Molecular Weight

188.65 g/mol

IUPAC Name

4-chlorobutyl cyclobutene-1-carboxylate

InChI

InChI=1S/C9H13ClO2/c10-6-1-2-7-12-9(11)8-4-3-5-8/h4H,1-3,5-7H2

InChI Key

BCAMGEBNHZETHS-UHFFFAOYSA-N

Canonical SMILES

C1CC(=C1)C(=O)OCCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cyclobut-1-enecarboxylic acid (2.04 mmol, 200 mg) was dissolved in 1.5 mL dry CH2Cl2. The solution was cooled to 0° C. and oxalyl dichloride (4.08 mmol, 345 μL) was added. The temperature of the solution was raised to rt, and the mixture was allowed to react for 1 h. The solvent was evaporated to generate a viscous oil. 4-chlorobutanol (1.36 mmol, 148 mg) and triethylamine (2.72 mmol, 379 μL) were dissolved in 1.0 mL dry CH2Cl2, and the solution was stirred at 0° C. for 45 min before being added to a vial containing cyclobut-1-enecarboxylic chloride. The reaction mixture was stirred for 16 h at rt. The CH2Cl2 solution was concentrated by rotary evaporation, and then purified by flash column chromatography (60% CH2Cl2/pentane) to yield 21 as a colorless oil (98 mg, 38%). 1H-NMR (500 MHz, CDCl3) δ 6.73 (s, 1H), 4.11 (t, J=6.0 Hz, 2H), 3.54 (t, J=6.0 Hz, 2H), 2.68 (t, J=6.0 Hz, 2H), 2.43 (m, 2H), 1.81 (m, 4H). 13C NMR (100 MHz, CDCl3) δ 162.27, 146.69, 138.71, 63.31, 44.58, 29.31, 29.20, 27.20, 26.20.
Quantity
200 mg
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reactant
Reaction Step One
Quantity
1.5 mL
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solvent
Reaction Step One
Quantity
345 μL
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reactant
Reaction Step Two
Quantity
148 mg
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reactant
Reaction Step Three
Quantity
379 μL
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reactant
Reaction Step Three
Quantity
1 mL
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solvent
Reaction Step Three
Name
cyclobut-1-enecarboxylic chloride
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0 (± 1) mol
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reactant
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Yield
38%

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